molecular formula C8H9Cl2N3 B8658638 4-Cyclobutylamino-2,5-dichloro-pyrimidine

4-Cyclobutylamino-2,5-dichloro-pyrimidine

Cat. No.: B8658638
M. Wt: 218.08 g/mol
InChI Key: WONSKPSCVWKVBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclobutylamino-2,5-dichloro-pyrimidine is a useful research compound. Its molecular formula is C8H9Cl2N3 and its molecular weight is 218.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9Cl2N3

Molecular Weight

218.08 g/mol

IUPAC Name

2,5-dichloro-N-cyclobutylpyrimidin-4-amine

InChI

InChI=1S/C8H9Cl2N3/c9-6-4-11-8(10)13-7(6)12-5-2-1-3-5/h4-5H,1-3H2,(H,11,12,13)

InChI Key

WONSKPSCVWKVBC-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)NC2=NC(=NC=C2Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,4,5-trichloro-pyrimidine (0.5 M in DMSO) cyclobutyl amine (0.5 M in DMSO, 160 μL) and DIEA (neat, 30 μL) were added to an 8-ml reaction vial. The vial was capped and the contents shaken at 25° C. for 22 h. The reaction mixture was concentrated in Genevac to provide 4-cyclobutylamino-2,5-dichloro-pyrimidine. The solid was treated with C16 (0.5 M in DMSO, 160 μL), concentrated in Genevac, and the resultant residue treated with EtOAc (160 ul). The vial was capped and the contents shaken at 75° C. for 22.5 hours. The reaction mixture was then concentrated in Genevac. The resultant crude product was dissolved in DMSO and purified by HPLC to provide 418 (11.9 mg, 35%). APCI LCMS: Retention time: 3.00 min (Method A), Observed mass: 419.99 [M+H].
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
160 μL
Type
reactant
Reaction Step One
Name
Quantity
30 μL
Type
solvent
Reaction Step One

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